1-((4-(Tert-butyl)phenyl)sulfonamido)cyclohexane-1-carboxylic acid

• IUPAC Name: 1-[(4-tert-butylphenyl)sulfonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H25NO4S/c1-16(2,3)13-7-9-14(10-8-13)23(21,22)18-17(15(19)20)11-5-4-6-12-17/h7-10,18H,4-6,11-12H2,1-3H3,(H,19,20)
• InChI Key: NFQLNZWUUMJXOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2(CCCCC2)C(=O)O
• Molecular Formula: C17H25NO4S
• Molecular Weight: 339.5 g/mol

Description

1-((4-(Tert-butyl)phenyl)sulfonamido)cyclohexane-1-carboxylic acid is a chemical compound with the CAS Number: 885269-57-8. It has a molecular weight of 339.46. The IUPAC name for this compound is 1-{[(4-tert-butylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H25NO4S/c1-16(2,3)13-7-9-14(10-8-13)23(21,22)18-17(15(19)20)11-5-4-6-12-17/h7-10,18H,4-6,11-12H2,1-3H3,(H,19,20). This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the bonds between them.

Scientific Research Applications

Novel Nanosized N-Sulfonated Brönsted Acidic Catalyst

A study introduced a nanosized N-sulfonated Brönsted acidic catalyst, which was efficiently used for the synthesis of polyhydroquinoline derivatives via Hantzsch condensation under solvent-free conditions. This catalyst showed excellent yields and could be reused several times without loss of its catalytic activity, indicating its potential for sustainable chemical synthesis processes (Goli-Jolodar, Shirini, & Seddighi, 2016).

Copper-Catalyzed Intermolecular Amidation and Imidation of Unactivated Alkanes

Research on copper-catalyzed reactions of alkanes with simple amides and sulfonamides led to the functionalization at secondary C–H bonds over tertiary C–H bonds. This process forms N-alkyl products, demonstrating a method for the direct modification of alkanes to produce valuable chemical intermediates (Tran, Li, Driess, & Hartwig, 2014).

Synthesis and Crystal Structures of Nickel(II) and [Tri(n-butyl)]tin(IV) Complexes

A study presented the synthesis and crystal structures of complexes involving a sulfonamide carboxylic acid derivative. These structures provide insights into the coordination chemistry and potential applications in materials science or catalysis (Danish et al., 2016).

Organocatalyzed Cyclopropanation Using Novel Sulfonamides

Novel aryl sulfonamides derived from (2S)-indoline-2-carboxylic acid were synthesized and used as organocatalysts. This application demonstrates the versatility of sulfonamide derivatives in facilitating reactions between α,β-unsaturated aldehydes and sulfur ylides, leading to cyclopropane products with high enantiomeric excesses (Hartikka, Ślósarczyk, & Arvidsson, 2007).